Cas no 82735-26-0 (6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one)

82735-26-0 structure
Product name:6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one
6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 1(3H)-Isobenzofuranone, 6-hydroxy-3-(trichloromethyl)-
- MFCD03765183
- 6-hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one
- 6-hydroxy-3-(trichloromethyl)-3H-2-benzofuran-1-one
- 6-hydroxy-3-(trichloromethyl)-3H-isobenzofuran-1-one
- AKOS015998156
- 82735-26-0
- H34148
- SCHEMBL11252851
- ALBB-023775
- 6-hydroxy-3-(trichloromethyl)-1,3-dihydro-2-benzofuran-1-one
- LS-07534
- 6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one
-
- Inchi: InChI=1S/C9H5Cl3O3/c10-9(11,12)7-5-2-1-4(13)3-6(5)8(14)15-7/h1-3,7,13H
- InChI Key: NKSWQBGRTOQUBI-UHFFFAOYSA-N
- SMILES: c1cc2c(cc1O)C(=O)OC2C(Cl)(Cl)Cl
Computed Properties
- Exact Mass: 265.930427g/mol
- Monoisotopic Mass: 265.930427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5Ų
- XLogP3: 2.6
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Boiling Point: 457.2±45.0 °C at 760 mmHg
- Flash Point: 230.3±28.7 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one PricePrice >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | H129475-500mg |
6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one |
82735-26-0 | 500mg |
$ 235.00 | 2022-06-04 | ||
A2B Chem LLC | AJ08059-500mg |
6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3h)-one |
82735-26-0 | >95% | 500mg |
$384.00 | 2024-04-19 | |
abcr | AB414315-500mg |
6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one; . |
82735-26-0 | 500mg |
€173.00 | 2024-04-16 | ||
TRC | H129475-2000mg |
6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one |
82735-26-0 | 2g |
$ 615.00 | 2022-06-04 | ||
Ambeed | A775519-1g |
6-HYdroxy-3-(trichloromethyl)-2-benzofuran-1(3h)-one |
82735-26-0 | 95% | 1g |
$133.0 | 2024-08-02 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1743252-1g |
6-Hydroxy-3-(trichloromethyl)isobenzofuran-1(3h)-one |
82735-26-0 | 98% | 1g |
¥1117.00 | 2024-07-28 | |
A2B Chem LLC | AJ08059-1g |
6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3h)-one |
82735-26-0 | >95% | 1g |
$405.00 | 2024-04-19 | |
TRC | H129475-1000mg |
6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one |
82735-26-0 | 1g |
$ 390.00 | 2022-06-04 | ||
abcr | AB414315-1g |
6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one; . |
82735-26-0 | 1g |
€197.00 | 2024-04-16 |
6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one Related Literature
-
Yingjie Ma,Xiaofan Ji,Fei Xiang,Xiaodong Chi,Chengyou Han,Jiuming He,Zeper Abliz,Weixiang Chen,Feihe Huang Chem. Commun., 2011,47, 12340-12342
-
Jiayu Zhang,Junfeng Xie,Min Wang,Xiangjiang Zheng,Zhen Zhang,Xuemei Li,Bo Tang Dalton Trans., 2018,47, 12667-12670
-
Fanghua Ning,Ali Saad,Xiuting Li,Dingguo Xia J. Mater. Chem. A, 2021,9, 14392-14399
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Juan-Ramón Jiménez,Akira Sugahara,Masashi Okubo,Atsuo Yamada,Lise-Marie Chamoreau,Laurent Lisnard,Rodrigue Lescouëzec Chem. Commun., 2018,54, 5189-5192
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Samuel J. Rowley-Neale,Jamie M. Fearn,Dale A. C. Brownson,Graham C. Smith,Xiaobo Ji,Craig E. Banks Nanoscale, 2016,8, 14767-14777
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Youichi Hosokawa,Takeshi Kawase,Masaji Oda Chem. Commun., 2001, 1948-1949
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Yun Zhang,Peng Song,Bingyuan Guo,Wenying Hao,Lei Liu Analyst, 2020,145, 7025-7029
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Puja Panwar Hazari,Anil Kumar Mishra,Béatrice Vergier RSC Adv., 2015,5, 60161-60171
-
Fang Tian,Xiao-Nian Li,Lin Peng,Li-Xin Wang Org. Biomol. Chem., 2015,13, 6371-6379
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